Cas no 1804682-93-6 (3-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1804682-93-6
• MF: C₉H₈F₅NO₃
• MW: 273.156740188599
• CID: 4840845
• Update Time: 2025-05-23

3-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C9H8F5NO3/c1-17-6-4(3-16)2-15-8(5(6)7(10)11)18-9(12,13)14/h2,7,16H,3H2,1H3
• InChI Key： VQRDPCDGOJOVEJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(CO)C=1OC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 263
• XLogP3: 2.1
• Topological Polar Surface Area: 51.6

Additional information on 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol

Introduction to 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804682-93-6)

3-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804682-93-6, is characterized by its complex molecular structure, which includes multiple fluorinated and methoxy substituents. The presence of these functional groups imparts unique chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The compound’s structure consists of a pyridine core, which is a common motif in many pharmacologically active agents. The pyridine ring is substituted at the 3-position with a difluoromethyl group, at the 4-position with a methoxy group, and at the 2-position with a trifluoromethoxy group. Additionally, the 5-position of the pyridine ring bears a hydroxymethyl group. This specific arrangement of substituents contributes to the compound’s reactivity and potential biological activity.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol, allowing researchers to explore its pharmacological potential more thoroughly. The synthesis often involves multi-step reactions, including fluorination and methylation processes, which require precise control to achieve high yields and purity. The compound’s stability under various reaction conditions has been a focus of optimization, ensuring that it can be reliably used in downstream applications.

The significance of fluorinated pyridines in medicinal chemistry cannot be overstated. Fluorine atoms are known to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. In particular, the difluoromethyl and trifluoromethoxy groups are recognized for their ability to modulate enzyme interactions and improve pharmacokinetic profiles. For instance, studies have shown that compounds containing these fluorinated moieties often exhibit greater selectivity towards target enzymes, reducing off-target effects and improving overall therapeutic efficacy.

Current research into 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol has revealed promising applications in several therapeutic areas. One notable area is oncology, where fluorinated pyridines have been investigated as inhibitors of kinases and other enzymes involved in cancer cell proliferation. Preliminary studies suggest that derivatives of this compound may exhibit potent antitumor activity by disrupting key signaling pathways in cancer cells.

In addition to oncology, this compound has shown potential in anti-inflammatory and immunomodulatory applications. The unique structural features of 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol allow it to interact with various biological targets, including cytokine receptors and transcription factors. By modulating these interactions, the compound may help regulate inflammatory responses and immune cell function, making it a candidate for treating autoimmune diseases and chronic inflammation.

The development of agrochemicals has also been an area of interest for researchers exploring this molecule. Fluorinated pyridines are known to enhance the efficacy of pesticides and herbicides by improving their stability and bioavailability. The structural motifs present in 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol make it a promising candidate for designing next-generation agrochemicals that are more effective while minimizing environmental impact.

From a synthetic chemistry perspective, the preparation of 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol has provided valuable insights into fluorination methodologies. Researchers have developed novel catalytic systems that enable selective introduction of fluorine atoms at specific positions on the pyridine ring. These advancements not only facilitate the synthesis of this particular compound but also contribute to the broader toolkit available for fluorinated heterocycle synthesis.

The pharmacokinetic properties of 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol have been extensively studied to ensure its suitability for therapeutic use. Metabolic stability studies indicate that the compound exhibits good resistance to degradation by cytochrome P450 enzymes, suggesting a favorable pharmacokinetic profile. Additionally, its solubility in both water and organic solvents enhances its formulation flexibility for various delivery systems.

In conclusion,3-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804682-93-6) is a versatile and highly functionalized compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel bioactive molecules with applications ranging from oncology to agrochemicals. Ongoing research continues to uncover new synthetic strategies and pharmacological applications for this compound, further solidifying its importance in modern chemical biology.